Cas no 132316-51-9 ((7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide)

(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide structure
132316-51-9 structure
Product Name:(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
CAS No:132316-51-9
MF:C10H18N4O2S
MW:258.340520381927
CID:1234623
PubChem ID:3076726
Update Time:2025-04-20

(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • (7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
    • 132316-51-9
    • 2H,6H-1,5:3,7-Dimethano-4,1,3,5,7-benzothiatetrazonine, hexahydro-, 4,4-dioxide, trans-
    • trans-Hexahydro-2H,6H-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
    • DTXSID50927632
    • Hexahydro-2H,4H,6H-1,5:3,7-dimethano-4lambda~6~-4lambda~6~,1,3,5,7-benzothiatetrazonine-4,4-dione
    • Inchi: 1S/C10H18N4O2S/c15-17(16)13-5-11-6-14(17)8-12(7-13)10-4-2-1-3-9(10)11/h9-10H,1-8H2
    • InChI Key: DRYFQLDUOJHWBF-UHFFFAOYSA-N
    • SMILES: S1(N2CN3CN1CN(C2)C1CCCCC31)(=O)=O

Computed Properties

  • Exact Mass: 258.11524
  • Monoisotopic Mass: 258.11504700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 47.1

(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide Related Literature

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